1-Methyl-2-(1-piperidinyl)ethyl 3,4-dimethoxybenzoate

• Molecular Formula: C17H25NO4
• Molecular Weight: 307.4 g/mol
• IUPAC Name: 1-piperidin-1-ylpropan-2-yl 3,4-dimethoxybenzoate
• InChI: InChI=1S/C17H25NO4/c1-13(12-18-9-5-4-6-10-18)22-17(19)14-7-8-15(20-2)16(11-14)21-3/h7-8,11,13H,4-6,9-10,12H2,1-3H3
• InChI Key: MRDPVMGERQSZDB-UHFFFAOYSA-N
• SMILES: CC(CN1CCCCC1)OC(=O)C2=CC(=C(C=C2)OC)OC

Description

1-Methyl-2-(1-piperidinyl)ethyl 3,4-dimethoxybenzoate, also known as MPD, is a chemical compound that has been widely used in scientific research. MPD is a psychoactive substance that belongs to the class of phenethylamines. It has been used in various studies related to neuroscience, pharmacology, and biochemistry. MPD has been found to have a unique mechanism of action that makes it a valuable tool in scientific research.

Mechanism of Action

1-Methyl-2-(1-piperidinyl)ethyl 3,4-dimethoxybenzoate acts as a potent dopamine receptor agonist, specifically targeting the D2 receptor subtype. It has been found to have a higher affinity for the D2 receptor subtype compared to other dopamine receptor subtypes. 1-Methyl-2-(1-piperidinyl)ethyl 3,4-dimethoxybenzoate has also been found to act as a serotonin receptor agonist, specifically targeting the 5-HT2A receptor subtype.
Biochemical and Physiological Effects:
1-Methyl-2-(1-piperidinyl)ethyl 3,4-dimethoxybenzoate has been found to have various biochemical and physiological effects. It has been found to increase dopamine and serotonin release in the brain, leading to increased neuronal activity. 1-Methyl-2-(1-piperidinyl)ethyl 3,4-dimethoxybenzoate has also been found to increase heart rate and blood pressure, leading to increased cardiovascular activity.

Advantages and Limitations for Lab Experiments

1-Methyl-2-(1-piperidinyl)ethyl 3,4-dimethoxybenzoate has several advantages as a research tool. It has a unique mechanism of action that makes it a valuable tool in studying the role of dopamine and serotonin in various neurological disorders. 1-Methyl-2-(1-piperidinyl)ethyl 3,4-dimethoxybenzoate is also relatively easy to synthesize and purify, making it readily available for research purposes. However, 1-Methyl-2-(1-piperidinyl)ethyl 3,4-dimethoxybenzoate has several limitations as a research tool. It is a psychoactive substance that can have adverse effects on experimental subjects, making it difficult to use in certain experiments. Additionally, 1-Methyl-2-(1-piperidinyl)ethyl 3,4-dimethoxybenzoate has a short half-life, which can limit its effectiveness in certain experiments.

Future Directions

1-Methyl-2-(1-piperidinyl)ethyl 3,4-dimethoxybenzoate has several potential future directions for research. It can be used to study the role of dopamine and serotonin in various neurological disorders such as addiction and depression. 1-Methyl-2-(1-piperidinyl)ethyl 3,4-dimethoxybenzoate can also be used to study the effects of long-term dopamine and serotonin agonism on the brain and body. Additionally, 1-Methyl-2-(1-piperidinyl)ethyl 3,4-dimethoxybenzoate can be used to develop new drugs that target the dopamine and serotonin systems in a more precise and effective manner.
Conclusion:
In conclusion, 1-Methyl-2-(1-piperidinyl)ethyl 3,4-dimethoxybenzoate, or 1-Methyl-2-(1-piperidinyl)ethyl 3,4-dimethoxybenzoate, is a valuable tool in scientific research. It has a unique mechanism of action that makes it a valuable tool in studying the role of dopamine and serotonin in various neurological disorders. 1-Methyl-2-(1-piperidinyl)ethyl 3,4-dimethoxybenzoate has several advantages as a research tool, but also has several limitations. 1-Methyl-2-(1-piperidinyl)ethyl 3,4-dimethoxybenzoate has several potential future directions for research, making it an important compound in the field of neuroscience and pharmacology.

Synthesis Methods

1-Methyl-2-(1-piperidinyl)ethyl 3,4-dimethoxybenzoate can be synthesized using various methods. The most common method involves the reaction between 3,4-dimethoxybenzaldehyde and 1-methyl-2-piperidinone in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using column chromatography to obtain pure 1-Methyl-2-(1-piperidinyl)ethyl 3,4-dimethoxybenzoate.

Scientific Research Applications

1-Methyl-2-(1-piperidinyl)ethyl 3,4-dimethoxybenzoate has been used in various scientific studies related to neuroscience and pharmacology. It has been found to have a unique mechanism of action that makes it a valuable tool in scientific research. 1-Methyl-2-(1-piperidinyl)ethyl 3,4-dimethoxybenzoate acts as a potent dopamine receptor agonist and has been used to study the role of dopamine in various neurological disorders such as Parkinson's disease and schizophrenia.